Cas no 2172522-30-2 (1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine)

• Product Name: 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine
• CAS No: 2172522-30-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6276539
• PubChem ID: 165524807
• Update Time: 2025-05-21

1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine
• EN300-1273692
• 2172522-30-2

• Inchi： 1S/C14H18N2O/c1-10-13(6-8-17-10)15-12-3-4-14-11(9-12)5-7-16(14)2/h3-5,7,9-10,13,15H,6,8H2,1-2H3
• InChI Key： LCDSNCDNPSZCNJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)NC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.2Ų

Additional information on 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine

Comprehensive Overview of 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine (CAS No. 2172522-30-2)

The compound 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine, identified by its CAS number 2172522-30-2, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the indole amine family, a class of heterocyclic structures known for their diverse biological activities. The presence of both methyl and oxolane substituents in its structure enhances its potential applications in drug discovery and development.

In recent years, the demand for novel indole derivatives has surged, driven by their role in targeting neurological disorders and inflammatory pathways. Researchers have particularly focused on 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine due to its unique pharmacokinetic properties, including improved bioavailability and metabolic stability. These attributes make it a promising candidate for further investigation in central nervous system (CNS) therapeutics.

The synthesis of CAS 2172522-30-2 involves multi-step organic reactions, with careful optimization to ensure high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize its molecular structure. The compound's logP value and solubility profile have been extensively studied, revealing favorable properties for drug formulation.

From an industrial perspective, 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste and energy consumption during production. This aligns with global trends toward environmentally friendly pharmaceutical processes.

In the realm of AI-driven drug discovery, this compound has been flagged by machine learning algorithms as having high potential for protein-ligand interactions. Computational models predict strong binding affinity with serotonin receptors, opening avenues for treating mood disorders. Such findings have spurred academic and commercial interest, with several patent applications filed in recent years.

Quality control of 2172522-30-2 follows stringent ICH guidelines, with particular attention to impurity profiling and stability studies. Regulatory compliance is critical, given the compound's potential use in clinical trials. Storage recommendations typically include protection from light and moisture at controlled temperatures.

Market analysts note growing inquiries about 1-methyl-N-(2-methyloxolan-3-yl)-1H-indol-5-amine suppliers from contract research organizations (CROs) and biotech startups. The compound's custom synthesis services have become particularly sought-after, reflecting broader industry shifts toward specialty chemicals in drug development pipelines.

Future research directions may explore structure-activity relationships (SAR) of this molecule through systematic derivatization studies. The oxolane ring system presents opportunities for stereochemical modifications that could enhance target selectivity. Such investigations could position CAS 2172522-30-2 as a lead compound in next-generation neuropharmaceuticals.